Cas no 2229127-59-5 (3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine
• CAS No: 2229127-59-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5867560
• PubChem ID: 165852006
• Update Time: 2025-11-07

3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine
• 2229127-59-5
• EN300-1928584
• [3,3-difluoro-1-(furan-3-yl)cyclobutyl]methanamine

• Inchi： 1S/C9H11F2NO/c10-9(11)4-8(5-9,6-12)7-1-2-13-3-7/h1-3H,4-6,12H2
• InChI Key： MJUREVXZCSGGHF-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=COC=C2)(CN)C1)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine

Comprehensive Overview of 3,3-Difluoro-1-(furan-3-yl)cyclobutylmethanamine (CAS No. 2229127-59-5)

The compound 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine (CAS No. 2229127-59-5) is a fluorinated cyclobutyl derivative with a furan ring substitution, garnering significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutane core and furan-3-yl moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability.

In recent years, the demand for fluorinated building blocks like 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine has surged due to their ability to enhance the biological activity of small molecules. The incorporation of fluorine atoms often improves binding affinity and selectivity, making this compound a valuable tool in medicinal chemistry. Its CAS No. 2229127-59-5 is frequently searched in databases like Reaxys and SciFinder, reflecting its growing relevance in high-throughput screening and fragment-based drug design.

One of the key advantages of 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine lies in its versatility. The furan ring provides a handle for further functionalization, enabling chemists to explore diverse structure-activity relationships (SAR). This aligns with the current trend in AI-driven drug discovery, where researchers leverage computational tools to predict optimal substituents for target engagement. Searches for "fluorinated cyclobutane synthesis" and "furan derivatives in drug development" have spiked, underscoring the compound's intersection with cutting-edge methodologies.

From a synthetic perspective, CAS No. 2229127-59-5 exemplifies innovations in C–F bond formation strategies. Modern protocols, such as electrochemical fluorination and transition-metal catalysis, have streamlined access to such scaffolds. These advancements address the industry's push toward green chemistry, reducing reliance on hazardous reagents. Notably, the compound's amine functionality allows for straightforward conjugation with carboxylic acids or carbonyl groups, facilitating rapid library generation for combinatorial chemistry.

Beyond pharmaceuticals, 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine has potential in material science. Its rigid cyclobutane framework could contribute to the design of high-performance polymers with tailored thermal and mechanical properties. Queries like "fluorinated monomers for OLEDs" or "heterocyclic amines in coatings" highlight interdisciplinary interest. As sustainability gains traction, the compound's compatibility with biobased furan feedstocks further enhances its appeal for eco-friendly material innovation.

Analytical characterization of CAS No. 2229127-59-5 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS). These techniques confirm the presence of the difluorocyclobutyl group and furan-3-yl substitution, critical for quality control in industrial-scale production. The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists developing oral or injectable therapeutics.

In conclusion, 3,3-difluoro-1-(furan-3-yl)cyclobutylmethanamine (CAS No. 2229127-59-5) represents a convergence of synthetic elegance and functional utility. Its applications span drug discovery, material engineering, and catalysis, resonating with trends like precision medicine and circular economy. As research continues to unlock its full potential, this compound is poised to remain a focal point in both academic and industrial settings.